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Abstract

Trioctyldodecyl citrate is a tri-ester of citric acid and 2-octyldodecanol, finding applications in
cosmetics and personal care products as an emollient and skin-conditioning agent.[1][2][3] This
technical guide provides a comprehensive overview of its molecular structure, physicochemical
properties, a putative synthesis protocol, and detailed methodologies for its characterization
using modern analytical techniques. Due to the limited availability of direct experimental data in
peer-reviewed literature, this guide presents predicted spectroscopic data based on the
analysis of analogous compounds and fundamental principles of chemical structure and
reactivity.

Molecular Structure and Physicochemical
Properties

Trioctyldodecyl citrate is a large, branched-chain ester with the IUPAC name tris(2-
octyldodecyl) 2-hydroxypropane-1,2,3-tricarboxylate.[4] Its structure consists of a central citric
acid core esterified with three bulky 2-octyldodecanol alcohol chains. This molecular
architecture imparts significant hydrophobicity and contributes to its properties as a skin-
conditioning agent and emollient.
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Below is a diagram illustrating the molecular structure of Trioctyldodecyl citrate.

Caption: Molecular Structure of Trioctyldodecyl Citrate.

Physicochemical Data

The following table summarizes the key physicochemical properties of Trioctyldodecyl citrate.

Property Value Reference
Molecular Formula C66H12807 [4]
Molecular Weight 1033.7 g/mol [4]
CAS Number 126121-35-5 [4]

tris(2-octyldodecyl) 2-
IUPAC Name hydroxypropane-1,2,3- [4]

tricarboxylate

CCCCCCCCCCC(CCCCCCC
C)COC(=0)CC(CC(=0)OCC(C

SMILES CCCCCCC)CCCCCCCCCC)  [4]
(C(=0)OCC(CCCCCCCC)CC
CCCCCCCC)0

Clear to hazy liquid at 20 °C

Appearance
and 101.3 kPa

Density Approximately 0.917 g/cm?3
Boiling Point > 200 °C at 101.3 kPa
Melting Point <20°C

- Low (expected based on
Water Solubility tructure)
structure

Synthesis of Trioctyldodecyl Citrate

The synthesis of Trioctyldodecyl citrate can be achieved through the direct esterification of
citric acid with 2-octyldodecanol. This reaction is typically catalyzed by an acid catalyst and
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driven to completion by the removal of water. A plausible synthetic route is outlined below,
adapted from procedures for similar alkyl citrates.[5][6]

Synthesis and Characterization Workflow of Trioctyldodecyl Citrate

Citric Acid + 2-Octyldodecanol

1. Reaction Setup
\

Esterification (Acid Catalyst, Heat)

2. Work-up
\

Purification (Washing, Drying, Filtration)

3. Isolation
Y

Trioctyldodecyl! Citrate

4a. Structural Elucidation Eb. Molecular Weight Confirmation ™\ 4c. Functional Group Analysis

NMR Spectroscopy (1H, 13C) Mass Spectrometry (ESI-MS) FT-IR Spectroscopy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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